Oxo(3-oxo-3-phenylpropyl)phenylphosphanium

• CAS No.: 66348-83-2
• Molecular Formula: C15H14O2P+
• Molecular Weight: 257.24 g/mol
• IUPAC Name: oxo-(3-oxo-3-phenylpropyl)-phenylphosphanium
• InChI: InChI=1S/C15H14O2P/c16-15(13-7-3-1-4-8-13)11-12-18(17)14-9-5-2-6-10-14/h1-10H,11-12H2/q+1
• InChI Key: PQFBMUVKMACCJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CC[P+](=O)C2=CC=CC=C2

Description

Oxo(3-oxo-3-phenylpropyl)phenylphosphanium is a complex organophosphorus compound characterized by the presence of both a phenyl group and a 3-oxo-3-phenylpropyl group attached to a phosphonium center

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Oxo(3-oxo-3-phenylpropyl)phenylphosphanium typically involves the reaction of a phenylphosphine with a 3-oxo-3-phenylpropyl halide under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent product quality and high yield. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC) is common in industrial settings to achieve the required purity levels.

Chemical Reactions Analysis

Types of Reactions

Oxo(3-oxo-3-phenylpropyl)phenylphosphanium undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphine oxides.

Reduction: Reduction reactions can convert the phosphonium center to a phosphine.

Substitution: The phenyl and 3-oxo-3-phenylpropyl groups can undergo substitution reactions with suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Halogenating agents and nucleophiles are commonly used in substitution reactions.

Major Products Formed

Oxidation: Phosphine oxides.

Reduction: Phosphines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Oxo(3-oxo-3-phenylpropyl)phenylphosphanium has a wide range of applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry and catalysis.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the synthesis of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of Oxo(3-oxo-3-phenylpropyl)phenylphosphanium involves its interaction with molecular targets through its phosphonium center. The compound can form stable complexes with metal ions, which can then participate in catalytic cycles. The phenyl and 3-oxo-3-phenylpropyl groups provide additional sites for interaction with biological molecules, potentially leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

3-Oxo-3-phenylpropanal: A related compound with similar structural features but lacking the phosphonium center.

Phenylphosphine: A simpler phosphine compound with a phenyl group attached to the phosphorus atom.

Uniqueness

Oxo(3-oxo-3-phenylpropyl)phenylphosphanium is unique due to the presence of both a phenyl group and a 3-oxo-3-phenylpropyl group attached to a phosphonium center. This combination of functional groups imparts distinct chemical properties and reactivity, making it valuable for various applications in research and industry.